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Introduction
Yaddle1 is a potent and selective synthetic agonist for the mechanosensitive ion channel

Piezo1.[1][2][3] As a derivative of the well-characterized Piezo1 agonist Yoda1, Yaddle1 offers

significantly improved kinetic solubility, making it a more reliable and effective tool for in vitro

and in vivo studies.[4][5] Yaddle1 activates Piezo1, a non-selective cation channel, leading to a

rapid influx of extracellular calcium (Ca²⁺) into the cytoplasm. This targeted activation allows for

the precise investigation of Piezo1-mediated calcium signaling and its downstream cellular

consequences. These application notes provide detailed protocols for utilizing Yaddle1 to study

calcium signaling in various cell types.

Mechanism of Action
Yaddle1 is thought to act as a molecular wedge, stabilizing the open conformation of the

Piezo1 channel.[3][4][5] This action effectively lowers the mechanical threshold for channel

activation, and at sufficient concentrations, can induce channel opening even in the absence of

external mechanical stimuli. The resulting influx of Ca²⁺ through the Piezo1 channel pore

increases the intracellular calcium concentration, triggering a cascade of downstream signaling

events.
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Quantitative Data for Yaddle1

Parameter Value Cell Type Reference

EC₅₀ (Half-maximal

Effective

Concentration)

0.40 µM

HEK293A cells

expressing human

Piezo1

[1][2]

Kinetic Solubility (pH

7.4)
26.72 ± 1.8 µM N/A [4][5]

Comparative Solubility
10-fold greater than

Yoda1
N/A [3][4]
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Yaddle1 Piezo1 Channel
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Cell Preparation

Experiment

Data Analysis

1. Culture Cells on
Coverslips

2. Load with Fura-2 AM

3. Wash to Remove
Excess Dye

4. Acquire Baseline
Fluorescence

5. Add Yaddle1

6. Record Fluorescence
Changes

7. Calculate 340/380 nm
Fluorescence Ratio

8. Quantify [Ca²⁺]i
Changes

9. Analyze Dose-Response
and Kinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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